4-methyl-N-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[[7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H10F3N5OS/c1-7-11(23-6-18-7)12(22)17-5-10-20-19-9-4-8(13(14,15)16)2-3-21(9)10/h2-4,6H,5H2,1H3,(H,17,22)
• InChI Key: OUWRJNCEOPCOIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)NCC2=NN=C3N2C=CC(=C3)C(F)(F)F
• Molecular Formula: C13H10F3N5OS
• Molecular Weight: 341.31 g/mol

Description

This compound is a type of nitrogen-containing heterocycle. It’s part of the triazole class of compounds, which are known for their versatile biological activities. They can bind with a variety of enzymes and receptors in the biological system.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. Another method involves adding ethanol and hydrazine hydrate, dropwisely adding 2-chloropyrazine, and regulating the pH value to 6.

Molecular Structure Analysis

Triazole compounds, including this one, contain two carbon and three nitrogen atoms in the five-membered aromatic azole chain.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Scientific Research Applications

Antibacterial Activity

• The compound has been investigated for its antibacterial properties. . Some derivatives showed moderate to good antibacterial activity against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains. Notably, compound 2e exhibited superior antibacterial activity comparable to the first-line agent ampicillin.

Biological Activity

• Triazolo[4,3-a]pyrazine derivatives, including this compound, have diverse biological activities. . Such versatility makes them valuable in drug discovery programs.

Drug Development

• Nitrogen-containing heterocycles, like triazolo[4,3-a]pyrazine derivatives, serve as essential backbones for physiologically active compounds and drugs. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazolothiadiazines, have been found to interact with a variety of enzymes and receptors .

Mode of Action

It is known that triazole compounds, which are part of the structure of this compound, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Biochemical Pathways

Compounds with similar structures have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .

Pharmacokinetics

Compounds with similar structures have been found to exhibit diverse pharmacological activities, suggesting that they may have favorable adme properties .

Result of Action

Compounds with similar structures have been found to exhibit diverse pharmacological activities, suggesting that they may have a wide range of molecular and cellular effects .

Action Environment

It is known that the efficacy and stability of many compounds can be influenced by factors such as ph, temperature, and the presence of other substances .

Future Directions

The development of new compounds with excellent antibacterial activity has always been one of the most challenging tasks in the antibacterial field. Nitrogen-containing heterocycles, like this compound, are widely found in natural products, synthetic drugs, and functional materials, and are the basic backbone of many physiologically active compounds and drugs. Therefore, the future directions could involve further exploration of the biological activities of this compound and its potential applications in medicine.